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Introduction

Aluminum sulfate, often referred to as papermaker's alum, is a critical chemical additive in the
paper manufacturing industry. Its primary application is as a sizing agent, a substance that
imparts water-resistant properties to paper and paperboard. This is essential for printing and
writing papers to prevent ink feathering and for packaging materials to withstand humid
environments. Aluminum sulfate works in conjunction with rosin, a natural resin, to create a
hydrophobic surface on the cellulose fibers. The effectiveness of this sizing process is crucial
for the final quality and performance of the paper product.

This document provides detailed application notes, experimental protocols, and quantitative
data on the use of aluminum sulfate hydrate in paper sizing. It is intended to guide researchers
and scientists in understanding the chemical mechanisms, optimizing the sizing process, and
evaluating the performance of sized paper.

Chemical Mechanism of Sizing with Aluminum
Sulfate and Rosin

The sizing process with aluminum sulfate and rosin is a complex series of chemical reactions
that occur in the wet-end of the papermaking process. The primary steps involve the interaction
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of aluminum sulfate with rosin and the subsequent attachment of the resulting complex to the
cellulose fibers.

When aluminum sulfate (Al2(SOa4)3-nH20) is added to the pulp slurry, it hydrolyzes to form
various aluminum species, including positively charged aluminum ions (Al3*) and polyaluminum
ions. Rosin, which is typically added as a sodium salt (rosin soap), is anionic. The cationic
aluminum species act as a mordant or fixative, electrostatically attracting the anionic rosin soap
molecules.[1] This interaction leads to the formation of insoluble aluminum rosinate
precipitates.[2] These precipitates then deposit onto the negatively charged surfaces of the
cellulose fibers.

The sizing efficiency is highly dependent on the pH of the pulp slurry. The optimal pH range for
rosin-alum sizing is typically acidic, between 4.5 and 5.5.[3] In this pH range, the aluminum
species are in their most effective cationic forms to interact with both the rosin and the cellulose
fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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